![molecular formula C15H13N5 B1299870 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine CAS No. 505078-87-5](/img/structure/B1299870.png)
2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine
Overview
Description
2’-Methyl-1H,1’H-[2,5’]bibenzoimidazolyl-5-ylamine is a compound with the molecular formula C15H13N5 . It has a molecular weight of 263.30 g/mol . The IUPAC name for this compound is 2-(2-methyl-3H-benzimidazol-5-yl)-3H-benzimidazol-5-amine .
Molecular Structure Analysis
The compound has a complex structure with two benzimidazole rings connected by a methyl group . The InChI string representation of the molecule isInChI=1S/C15H13N5/c1-8-17-11-4-2-9 (6-13 (11)18-8)15-19-12-5-3-10 (16)7-14 (12)20-15/h2-7H,16H2,1H3, (H,17,18) (H,19,20) . Physical And Chemical Properties Analysis
The compound has a molecular weight of 263.30 g/mol and a complexity of 362 . It has 3 hydrogen bond donors and 3 hydrogen bond acceptors . The topological polar surface area is 83.4 Ų . The exact mass and monoisotopic mass are both 263.11709544 g/mol .Scientific Research Applications
Antimicrobial Activity
Benzimidazole derivatives have been reported to exhibit significant antimicrobial activity . The presence of the benzimidazole moiety can enhance the effectiveness of drugs against various bacterial and fungal strains.
Anticancer Activity
Benzimidazole derivatives, including “2’-Methyl-1H,1’H-[2,5’]bibenzoimidazolyl-5-ylamine”, have been studied as potential anticancer agents . The presence of a methyl group at the 5 (6)-position on the benzimidazole scaffold can significantly influence the anticancer activity .
Antiviral Activity
Benzimidazole derivatives have also been found to exhibit antiviral properties . They can be used in the development of new drugs to treat various viral infections.
Antiparasitic Activity
The benzimidazole moiety has been found to greatly benefit in the treatment of parasitic diseases . The discovery of thiabendazole, a benzimidazole derivative, spurred chemists around the world to design, synthesize, and screen thousands of benzimidazoles for anthelmintic activity .
Antihypertensive Activity
Benzimidazole derivatives have been reported to exhibit antihypertensive activity . They can be used in the development of drugs to manage high blood pressure.
Anti-inflammatory Activity
Benzimidazole derivatives have been found to exhibit anti-inflammatory properties . They can be used in the development of drugs to treat various inflammatory conditions.
Mechanism of Action
properties
IUPAC Name |
2-(2-methyl-3H-benzimidazol-5-yl)-3H-benzimidazol-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N5/c1-8-17-11-4-2-9(6-13(11)18-8)15-19-12-5-3-10(16)7-14(12)20-15/h2-7H,16H2,1H3,(H,17,18)(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKRLPAYIOFBMEW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1)C=C(C=C2)C3=NC4=C(N3)C=C(C=C4)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401327897 |
Source
|
| Record name | 2-(2-methyl-3H-benzimidazol-5-yl)-3H-benzimidazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401327897 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
39.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24791145 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine | |
CAS RN |
505078-87-5 |
Source
|
| Record name | 2-(2-methyl-3H-benzimidazol-5-yl)-3H-benzimidazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401327897 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
